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Compound of Interest

Compound Name: 3-(2H-tetrazol-5-yl)benzaldehyde

Cat. No.: B159841

Essential Safety and Handling Guide for 3-(2H-
tetrazol-5-yl)benzaldehyde

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 3-(2H-tetrazol-5-yl)benzaldehyde (CAS No: 136689-94-
6). The following procedures for personal protective equipment, operational handling, and
waste disposal are designed to ensure a safe laboratory environment.

Safety and Hazard Information

Signal Word: Warning[1]
Hazard Statements: H302: Harmful if swallowed[1].

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Hazard Classifications:
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» Acute Toxicity, Oral (Category 4)[1]
e Combustible Solids (Storage Class 11)[1]

The tetrazole functional group is known to be energetically unstable and may decompose
explosively under conditions of heat, shock, or friction.[3] Therefore, it is crucial to handle this
compound as a potentially reactive and explosive hazardous substance.[3]

Quantitative Data Summary

Property Value Source
Molecular Formula CsHsN4O

Molecular Weight 174.16 g/mol [4]

CAS Number 136689-94-6

Storage Temperature 2-8°C, Inert atmosphere [4]
Flash Point Not applicable [1]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure safety. The following table outlines
the recommended PPE for handling 3-(2H-tetrazol-5-yl)benzaldehyde.
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Rationale and

Body Part Recommended Protection o
Specifications
Nitrile gloves are a suitable
option for protection against
) ) aldehydes.[3][5] Always
Hands Chemical-resistant gloves

inspect gloves for integrity
before use and practice proper

glove removal technique.[6]

Provides protection against

) splashes and potential
Chemical safety goggles and a o
Eyes/Face ) projectiles.[3][7][8] Standard
face shield ) )
surgical masks with eye

shields are not a substitute.[7]

A flame-retardant lab coat is
recommended due to the
potential explosive nature of
Flame-retardant lab coat or tetrazole compounds.[3] An
Body chemical-protective apron impervious chemical protective
apron can be worn over the lab
coat for added protection

against splashes.[7]

A respirator may be required
for tasks with a high risk of
aerosol generation or in case
Respiratory NIOSH-approved respirator of a spill.[6][7] Use in a well-
ventilated area or under a
chemical fume hood is
essential.[2][6][9]

Shoes should be made of an
Feet Closed-toe shoes impervious material to protect

against spills.[7]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 3-(2H-tetrazol-5-yl)benzaldehyde.
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Operational Plan

1. Engineering Controls:
o Always handle 3-(2H-tetrazol-5-yl)benzaldehyde in a well-ventilated laboratory.

» Use a certified chemical fume hood for all weighing and transfer operations to minimize
inhalation exposure.[6][9]

e Ensure that an eyewash station and safety shower are readily accessible.[9]
2. Handling Procedures:

o Before handling, review the Safety Data Sheet (SDS).

e Avoid contact with skin and eyes.[2][6]

» Do not breathe dust or vapors.[2][6]

o Take precautionary measures against static discharge.[6]

o Keep the compound away from heat, sparks, and open flames.[2][6]

o Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated
place under an inert atmosphere.[4][6]

3. Spill Response:
 In case of a spill, evacuate the area immediately.

o Wear appropriate PPE, including a respirator, before re-entering the area to clean up the
spill.[7]

» For a small spill, absorb the material with an inert substance (e.g., sand, vermiculite) and
place it in a sealed container for disposal.[9]

» For a large spill, contain the spill and prevent it from entering drains.[2][6] Collect the
material using a method that does not generate dust.
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Ventilate the area and wash the spill site after the material has been removed.

Disposal Plan

1.

Waste Segregation and Collection:

All waste containing 3-(2H-tetrazol-5-yl)benzaldehyde, including contaminated labware and
PPE, must be collected in designated, labeled, and sealed containers.

Due to its reactive nature, this compound should be treated as hazardous waste.[3]

Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.

. On-Site Treatment:

On-site chemical treatment or deactivation is not recommended without a validated and
peer-reviewed protocol.[3] The high nitrogen content of the tetrazole ring presents a
significant risk of uncontrolled, explosive decomposition.[3]

. Final Disposal:

All waste must be disposed of through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of reactive and toxic chemical
waste.

Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste,
before being considered non-hazardous.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-(2H-
tetrazol-5-yl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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